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Compound of Interest

Compound Name: P1788

Cat. No.: B11929714

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed procedural guidance for the proper disposal of P1788,
identified as Polyvinyl Alcohol (PVA), a water-soluble synthetic polymer. Adherence to these
procedures is crucial for maintaining laboratory safety and ensuring environmental compliance.

Summary of Key Disposal and Safety Information

For quick reference, the following table summarizes the essential quantitative data and safety
parameters for Polyvinyl Alcohol (PVA).
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Parameter

Valuel/Information

Source

Chemical Identity

Polyvinyl Alcohol (PVA)

[1]2]

CAS Number

9002-89-5

(112131

Physical Form

White/Off-White Amorphous
Powder or Granules

[2]4]

Hazard Classification

Generally considered non-

hazardous solid waste.

[2](5]

Oral Toxicity (LD50)

> 5000 mg/kg (Rat)

[1]

Primary Disposal Method

Dispose of as a hon-
hazardous solid waste in
accordance with local, state,

and federal regulations.

[2][5]

Sweep up spilled powder, then

wash the area with cold water.

Spill Cleanup ) [2]
Caution: Floors become
slippery when wet.
) Combustible. Dust can form
Fire Hazard ) ) o [2][6]
explosive mixtures in air.
Flash Point 79°C (174.2°F) (Open Cup) [3114]

Detailed Experimental Protocols for Disposal

The following step-by-step procedures outline the recommended methods for the safe disposal

of P1788 (Polyvinyl Alcohol) in a laboratory setting.

Solid Waste Disposal of Unused or Waste P1788 Powder

Polyvinyl alcohol in its solid form is the most common state for disposal.

e Step 1: Containerization

o Place the waste P1788 powder in a suitable, clearly labeled, and sealable container.
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o Ensure the container is dry to prevent the material from becoming gelatinous and difficult
to handle.

o Step 2: Labeling

o Label the container as "Waste Polyvinyl Alcohol" or with its chemical name. While not
classified as hazardous, clear labeling prevents accidental misuse.

e Step 3: Regulatory Compliance
o Dispose of the sealed container as a non-hazardous solid waste.[2]

o It is imperative to consult and adhere to all local, state, and federal regulations regarding
chemical waste disposal.[2][5] Some jurisdictions may have specific requirements for
polymers.

o Step 4: Professional Disposal Service

o For large quantities or if required by institutional policy, contact a licensed professional
waste disposal service to handle the material.[5]

Disposal of P1788 Solutions

Aqueous solutions of P1788 require careful handling to prevent environmental release.
e Step 1: Avoid Drain Disposal

o Do not dispose of P1788 solutions down the drain unless explicitly permitted by your
institution's environmental health and safety (EHS) department and local regulations.
While water-soluble, introducing polymers into waterways can be detrimental.[7]

e Step 2: Absorption and Solidification

o For small spills or quantities of P1788 solution, absorb the liquid with an inert material
(e.g., sand, vermiculite).

o Place the absorbed material into a sealed container for disposal as solid waste.
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e Step 3: Large Volume Disposal

o For larger volumes of P1788 solutions, consult your institution's EHS guidelines.
Treatment may be required before disposal.

Spill and Contaminated Material Disposal

In the event of a spill, the cleanup materials must also be disposed of properly.
e Step 1: Spill Containment

o For solid spills, sweep up the P1788 powder and place it in a designated waste container.
[2][6] Avoid generating dust.[6]

o For liquid spills, contain the spill and absorb the material as described above.
o Step 2: Decontamination
o After removing the bulk of the spilled material, thoroughly wash the area with cold water.[2]

o CAUTION: Residual Polyvinyl Alcohol will make floors extremely slippery when wet.[2]
Ensure the area is properly cleaned and dried to prevent slip hazards.

o Step 3: Disposal of Contaminated Iltems

o Dispose of any contaminated personal protective equipment (PPE), such as gloves, and
cleaning materials (e.g., absorbent pads, paper towels) in the same manner as the P1788
waste itself.

Mandatory Visualizations

The following diagrams illustrate the procedural workflows for the proper disposal of P1788.
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P1788 (Polyvinyl Alcohol) Disposal Workflow

Solid P1788 Waste

Start: Solid Waste P1788

1. Place in a dry, sealed container

;

2. Label as 'Waste Polyvinyl Alcohol'

3. Consult Local/State/Federal Regulations

Required/Large Quantity

4a. Dispose as Non-Hazardous Solid Waste 4bh. Contact Professional Waste Disposal Service

Click to download full resolution via product page

Caption: Workflow for the disposal of solid P1788 (Polyvinyl Alcohol).
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P1788 (Polyvinyl Alcohol) Spill Cleanup and Disposal

Start: P1788 Spill Occurs

Solid or Liquid Spill?

Sweep up solid powder Absorb liquid with inert material

N

Place waste in a sealed container

l

Wash area with cold water
(Caution: Slippery when wetl!)

l

Dispose of container and contaminated PPE
as non-hazardous solid waste

Click to download full resolution via product page

Caption: Procedure for cleaning and disposing of P1788 spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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